![molecular formula C41H34N6O19 B1194278 5-O-[2-[4-[(2R)-2,3-bis[(3,5-dinitrobenzoyl)oxy]propoxy]phenyl]ethyl] 3-O-methyl (4R)-2,6-dimethyl-4-(3-nitrophenyl)-1,4-dihydropyridine-3,5-dicarboxylate CAS No. 119708-12-2](/img/structure/B1194278.png)
5-O-[2-[4-[(2R)-2,3-bis[(3,5-dinitrobenzoyl)oxy]propoxy]phenyl]ethyl] 3-O-methyl (4R)-2,6-dimethyl-4-(3-nitrophenyl)-1,4-dihydropyridine-3,5-dicarboxylate
Overview
Description
5-O-[2-[4-[(2R)-2,3-bis[(3,5-dinitrobenzoyl)oxy]propoxy]phenyl]ethyl] 3-O-methyl (4R)-2,6-dimethyl-4-(3-nitrophenyl)-1,4-dihydropyridine-3,5-dicarboxylate, also known as this compound, is a useful research compound. Its molecular formula is C41H34N6O19 and its molecular weight is 914.7 g/mol. The purity is usually 95%.
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Properties
CAS No. |
119708-12-2 |
|---|---|
Molecular Formula |
C41H34N6O19 |
Molecular Weight |
914.7 g/mol |
IUPAC Name |
5-O-[2-[4-[(2R)-2,3-bis[(3,5-dinitrobenzoyl)oxy]propoxy]phenyl]ethyl] 3-O-methyl (4R)-2,6-dimethyl-4-(3-nitrophenyl)-1,4-dihydropyridine-3,5-dicarboxylate |
InChI |
InChI=1S/C41H34N6O19/c1-22-35(40(50)62-3)37(25-5-4-6-28(13-25)43(52)53)36(23(2)42-22)41(51)63-12-11-24-7-9-33(10-8-24)64-20-34(66-39(49)27-16-31(46(58)59)19-32(17-27)47(60)61)21-65-38(48)26-14-29(44(54)55)18-30(15-26)45(56)57/h4-10,13-19,34,37,42H,11-12,20-21H2,1-3H3/t34-,37-/m1/s1 |
InChI Key |
BDTUQGASXCAGJJ-ZLHGTEGGSA-N |
SMILES |
CC1=C(C(C(=C(N1)C)C(=O)OCCC2=CC=C(C=C2)OCC(COC(=O)C3=CC(=CC(=C3)[N+](=O)[O-])[N+](=O)[O-])OC(=O)C4=CC(=CC(=C4)[N+](=O)[O-])[N+](=O)[O-])C5=CC(=CC=C5)[N+](=O)[O-])C(=O)OC |
Isomeric SMILES |
CC1=C([C@H](C(=C(N1)C)C(=O)OCCC2=CC=C(C=C2)OC[C@H](COC(=O)C3=CC(=CC(=C3)[N+](=O)[O-])[N+](=O)[O-])OC(=O)C4=CC(=CC(=C4)[N+](=O)[O-])[N+](=O)[O-])C5=CC(=CC=C5)[N+](=O)[O-])C(=O)OC |
Canonical SMILES |
CC1=C(C(C(=C(N1)C)C(=O)OCCC2=CC=C(C=C2)OCC(COC(=O)C3=CC(=CC(=C3)[N+](=O)[O-])[N+](=O)[O-])OC(=O)C4=CC(=CC(=C4)[N+](=O)[O-])[N+](=O)[O-])C5=CC(=CC=C5)[N+](=O)[O-])C(=O)OC |
Synonyms |
RS 93522-004 BDBA RS 93522-004 bis(3,5-dinitrobenzoic acid ester) RS 93522-004 bis(3,5-dinitrobenzoic acid ester), R-(R*,R*)-isomer RS 93522-004 bis(3,5-dinitrobenzoic acid ester), R-(R*,S*)-isomer RS 93522-004 bis(3,5-dinitrobenzoic acid ester), S-(R*,R*)-isomer RS 93522-004 bis(3,5-dinitrobenzoic acid ester), S-(R*,S*)-isomer RS-93522-004 bis(3,5-dinitrobenzoate) |
Origin of Product |
United States |
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